Cas no 2640952-57-2 (6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine)

• Product Name: 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine
• CAS No: 2640952-57-2
• MF: C₂₀H₂₆N₈
• MW: 378.474042415619
• CID: 5318477
• PubChem ID: 155799048
• Update Time: 2025-10-28

6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• F6788-1369
• 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine
• AKOS040729537
• 2640952-57-2
• 6-[4-(2-Cyclopropyl-5-ethyl-6-methyl-4-pyrimidinyl)-1-piperazinyl]-9-methyl-9H-purine

• Inchi： 1S/C20H26N8/c1-4-15-13(2)24-17(14-5-6-14)25-18(15)27-7-9-28(10-8-27)20-16-19(21-11-22-20)26(3)12-23-16/h11-12,14H,4-10H2,1-3H3
• InChI Key： CSIFHSXPCOMGER-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3C(CC)=C(C)N=C(C4CC4)N=3)CC2)N(C)C=1

Computed Properties

• Exact Mass: 378.22804286g/mol
• Monoisotopic Mass: 378.22804286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.4±65.0 °C(Predicted)
• pka: 9.12±0.50(Predicted)

Additional information on 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

6-[4-(2-Cyclopropyl-5-Ethyl-6-Methylpyrimidin-4-yl)Piperazin-1-yl]-9-Methyl-9H-Purine: A Comprehensive Overview

The compound with CAS No 2640952-57-2, known as 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both a purine and a pyrimidine ring system, along with a piperazine moiety. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

The purine core of this molecule is a well-known heterocyclic structure that forms the basis of many biologically active compounds, including nucleosides and nucleotides. The addition of the piperazine group introduces flexibility and potential for hydrogen bonding, which are critical for molecular interactions within biological systems. Furthermore, the presence of cyclopropyl, ethyl, and methyl substituents on the pyrimidine ring enhances the molecule's hydrophobicity and stability, making it an intriguing candidate for drug design.

Recent studies have focused on the antiproliferative activity of this compound against various cancer cell lines. Research indicates that it exhibits selective cytotoxicity, potentially targeting specific pathways involved in cell cycle regulation and apoptosis. These findings suggest that 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine could serve as a lead compound for the development of novel anticancer agents. Moreover, its ability to modulate key enzymes involved in inflammation has positioned it as a potential therapeutic agent for inflammatory diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The strategic introduction of substituents at specific positions on the pyrimidine ring is crucial for achieving the desired biological activity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthetic pathway, ensuring high yields and purity.

From an analytical standpoint, modern spectroscopic methods like NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the compound's structure. These techniques provide detailed insights into the spatial arrangement of atoms and the molecular weight distribution, which are essential for quality control in pharmaceutical applications.

Looking ahead, ongoing research is exploring the bioavailability and metabolism of this compound to assess its suitability as an oral or parenteral drug delivery candidate. Preclinical studies are also underway to evaluate its safety profile and pharmacokinetics in animal models. These efforts are expected to pave the way for clinical trials, potentially leading to its approval as a therapeutic agent.

In conclusion, 6-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-y]l]-9-methyl-9H-purine represents a promising advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, underscores its potential as a versatile tool in drug discovery. As further studies unfold, this compound may unlock new possibilities in treating a wide range of diseases, solidifying its place as a significant entity in contemporary pharmacology.